Cas no 38841-98-4 (Octylmagnesium chloride)

• Product Name: Octylmagnesium chloride
• CAS No: 38841-98-4
• MF: C₈H₁₇ClMg
• MW: 172.978582143784
• MDL: MFCD00000476
• CID: 318454
• PubChem ID: 24859451
• Update Time: 2025-05-20

Octylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

• Octylmagnesium chloride
• 1-Octylmagnesium chloride
• Magnesium, chlorooctyl-
• magnesium,octane,chloride
• OCTYLMAGNESIUM CHLORIDE 2M THF
• Octylmagnesium chloride, 1.4 M solution in THF, SpcSeal
• Octylmagnesiumchloride,1.4MsolutioninTHF,inresealablebottle
• 1-OctylMagnesiuM chloride, 1M in MeTHF
• 2.0 M solution in THF, MkSeal
• OctylMagnesiuM chloride, 1.4M solution in THF, AcroSeal
• Chlorooctylmagnesium
• 1-Octylmagnesium chloride, 1.0 M in THF
• 1-Octylmagnesium chloride, 1.0 M in 2-MeTHF
• n-octylmagnesium chloride
• J-802265
• 38841-98-4
• MFCD00000476
• magnesium;octane;chloride
• n-C8H17MgCl
• DPBWWQDKVQLWFK-UHFFFAOYSA-M
• octyl magnesium chloride
• NS00089825
• DTXSID90885762
• SCHEMBL164074
• n-octylmagnesiumchloride

• MDL： MFCD00000476
• Inchi： 1S/C8H17.ClH.Mg/c1-3-5-7-8-6-4-2;;/h1,3-8H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： HQDAZWQQKSJCTM-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].C(CC[CH2-])CCCC

Computed Properties

• Exact Mass: 172.08700
• Monoisotopic Mass: 172.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 40.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: No data available
• Density: 0.929 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0.00000
• LogP: 4.00400
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 2.0 M in THF
• Vapor Pressure: No data available

Octylmagnesium chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H250,H260,H314,H335,H351
• Warning Statement： P210,P231+P232,P280,P302+P334,P303+P361+P353,P304+P340+P310,P305+P351+P338,P370+P378,P422
• Hazardous Material transportation number：UN 2924 3
• WGK Germany：3
• Hazard Category Code： 11-14-17-19-34-37-40
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：3
• TSCA：Yes
• Risk Phrases：R11; R14; R19; R20/21/22; R34
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides
• Other Chemical Reagents Organic Metal Reagents

Additional information on Octylmagnesium chloride

Comprehensive Guide to Octylmagnesium chloride (CAS No. 38841-98-4): Properties, Applications, and Industry Insights

Octylmagnesium chloride (CAS No. 38841-98-4) is a highly versatile Grignard reagent widely utilized in organic synthesis and industrial applications. As a member of the alkylmagnesium halides family, this compound plays a pivotal role in carbon-carbon bond formation, making it indispensable for pharmaceutical intermediates, specialty chemicals, and advanced material production. The growing demand for organomagnesium compounds in sustainable chemistry aligns with global trends toward greener synthetic methodologies.

Recent advancements in flow chemistry have revitalized interest in Octylmagnesium chloride solutions, particularly for their precision in continuous manufacturing processes. Researchers are exploring its potential in low-temperature reactions and catalytic systems, addressing common queries about "how to handle air-sensitive reagents" and "best practices for Grignard reagent storage". The compound's 8-carbon alkyl chain offers unique steric properties that differentiate it from shorter-chain analogues like butylmagnesium chloride or methylmagnesium bromide.

From a commercial perspective, 38841-98-4 has gained attention in the flavor & fragrance industry for synthesizing long-chain esters, while material scientists value its role in creating self-assembled monolayers (SAMs) for surface modification. Safety-conscious users frequently search for "non-pyrophoric alternatives to Octylmagnesium chloride", prompting innovations in stabilized formulations and safer delivery systems. The compound's THF-soluble nature remains a key advantage for homogeneous reaction conditions.

Environmental considerations have led to improved quenching protocols for Octylmagnesium chloride waste streams, responding to industry demands for "sustainable Grignard reaction workups". Analytical techniques like titration methods for active Mg content and 31P NMR monitoring of reaction progress represent cutting-edge applications. The rise of bio-based octanol precursors may further enhance the sustainability profile of this reagent.

Quality specifications for CAS 38841-98-4 typically include parameters such as assay percentage, halide content, and solution concentration (commonly 2M in THF or diethyl ether). Manufacturers now emphasize "batch-to-batch consistency" and "low heavy metal grades" to meet pharmaceutical industry standards. The reagent's compatibility with microwave-assisted synthesis has opened new possibilities for accelerated reaction optimization.

Emerging research explores Octylmagnesium chloride's potential in polymer chemistry, particularly for initiating anionic polymerizations of styrenic monomers. This aligns with search trends for "organometallic initiators for block copolymers". The compound's nucleophilic characteristics also make it valuable for constructing chiral centers in asymmetric synthesis, addressing pharmaceutical researchers' queries about "Grignard reagents for stereoselective reactions".

Handling innovations include pre-weighed capsules and septum-sealed bottles that address common laboratory challenges with air-sensitive organomagnesium compounds. The development of in situ generation methods from magnesium turnings and 1-chlorooctane provides flexibility for large-scale operations. These advancements respond to frequent searches about "scaling up Grignard reactions" and "handling exothermic additions".

From a regulatory standpoint, proper documentation of Octylmagnesium chloride SDS remains crucial, with particular attention to transport classifications and compatibility data. The reagent's applications in electronic materials – especially for organic semiconductor precursors – have grown significantly, reflecting industry shifts toward flexible electronics and OLED technologies.

Future directions may involve immobilized Grignard reagent systems and continuous flow applications of 38841-98-4, potentially revolutionizing traditional batch processes. The compound's role in carbon capture research through CO2 insertion reactions presents another promising avenue, aligning with global sustainability initiatives while maintaining its fundamental utility in constructing complex molecular architectures.